Cas no 1119899-21-6 (6-Quinolinecarboxaldehyde, 4-(2-thienyl)-)

• Product Name: 6-Quinolinecarboxaldehyde, 4-(2-thienyl)-
• CAS No: 1119899-21-6
• MF: C₁₄H₉NOS
• MW: 239.292361974716
• CID: 2130141
• Update Time: 2023-11-19

6-Quinolinecarboxaldehyde, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-2-yl)quinoline-6-carbaldehyde
• CID 87632231
• 6-Quinolinecarboxaldehyde, 4-(2-thienyl)-

• Inchi： 1S/C14H9NOS/c16-9-10-3-4-13-12(8-10)11(5-6-15-13)14-2-1-7-17-14/h1-9H
• InChI Key： USAOLJBCUZSBER-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN=C2C=CC(C=O)=CC=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 416.8±40.0 °C(Predicted)
• pka: 4?+-.0.16(Predicted)